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Compound of Interest

Compound Name: N-Hydroxyglycine

Cat. No.: B154113 Get Quote

N-Hydroxyglycine: A Comprehensive Technical
Guide
CAS Number: 3545-78-6

This technical guide provides an in-depth overview of N-Hydroxyglycine, a molecule of

significant interest to researchers, scientists, and professionals in drug development. This

document outlines its chemical properties, experimental protocols, and biological significance,

presenting data in a clear and accessible format for easy reference and application.

Chemical Properties
N-Hydroxyglycine, a derivative of the simplest amino acid, glycine, possesses unique

chemical characteristics owing to the presence of a hydroxyl group on the nitrogen atom.

These properties are summarized in the table below.
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Property Value Source(s)

CAS Number 3545-78-6 [1][2]

Molecular Formula C₂H₅NO₃ [2]

Molecular Weight 91.07 g/mol [2]

Melting Point
140 °C (decomposes), 147-

149 °C (decomposes)

Boiling Point Data not available

Solubility

As an amino acid analogue, N-

Hydroxyglycine is expected to

be soluble in water and poorly

soluble in non-polar organic

solvents. Specific quantitative

data is not readily available.

pKa Values

Experimental pKa values for N-

Hydroxyglycine are not readily

available. However, they can

be approximated based on the

pKa values of glycine, which

are approximately pKa₁ = 2.34

(carboxyl group) and pKa₂ =

9.60 (amino group).[3]

Experimental Protocols
While a specific, detailed protocol for the synthesis of N-Hydroxyglycine is not readily

available in the reviewed literature, its synthesis can be inferred from established methods for

producing glycine and its N-substituted derivatives. The following is a generalized approach

based on these methods.

General Synthesis Approach for N-Substituted Glycine
Derivatives
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A common method for synthesizing N-substituted glycine derivatives involves the reaction of an

amine with chloroacetic acid in an aqueous solution. This "green synthesis" approach is

conducted under controlled temperature conditions.

Materials:

Alkyl amine (for N-substitution)

Chloroacetic acid

Hydrochloric acid (HCl)

Acetone

Cold water

Ice bath

Rotary evaporator

Procedure:

A solution of the starting alkyl amine is prepared in cold water.

This amine solution is added dropwise to an aqueous solution of chloroacetic acid in an ice

bath, with constant stirring.

The reaction mixture is stirred for 24 hours.

Following the reaction, water is removed using a rotary evaporator until a white precipitate

forms.

The resulting chloride salt is washed multiple times with pure acetone.

The final product is obtained by acidifying with HCl to a pH of 2, followed by slow

evaporation at room temperature and recrystallization with 1 M HCl.[4]
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Purification: Purification of the final product can be achieved through recrystallization. For

glycine, a common method involves dissolving the crude product in water with warming,

treating it with a clarifying agent, and then precipitating the purified glycine by adding a larger

volume of methanol. The crystals are then collected, washed with methanol and ether, and air-

dried.

Biological Significance and Signaling Pathways
N-Hydroxyglycine plays a role in important biological processes, notably as a precursor in the

biosynthesis of the naturally occurring anticancer agent, hadacidin, and as an inhibitor of

laccase enzymes.

Biosynthesis of Hadacidin
Hadacidin (N-formyl-N-hydroxyglycine) is a hydroxamic acid with demonstrated anticancer

activity. Its biosynthesis in organisms like Penicillium aurantioviolaceum begins with the amino

acid glycine. The key step is the N-oxygenation of glycine to form N-Hydroxyglycine, which is

then N-formylated to yield hadacidin.

Glycine N-Hydroxyglycine

N-oxygenation
(Enzyme: Glycine N-oxygenase - hypothetical) Hadacidin

(N-Formyl-N-hydroxyglycine)
N-formylation

Click to download full resolution via product page

Caption: Biosynthetic pathway of Hadacidin from Glycine.

Laccase Inhibition
N-Hydroxyglycine has been identified as an inhibitor of laccase, a copper-containing oxidase

enzyme. However, its mechanism of inhibition is not classical. Instead of binding to the

enzyme's active site, N-Hydroxyglycine appears to interfere with the spectrophotometric and

oxygen uptake assays used to measure laccase activity. It achieves this by decolorizing the

colored products that are formed when laccase oxidizes its substrates.
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Standard Laccase Assay Assay with N-Hydroxyglycine

Laccase

Oxidized Product (Colored)

Oxidation

Substrate (e.g., Syringaldazine) N-Hydroxyglycine
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Colorimetric Measurement
(Apparent Inhibition)

Oxidized Product (Colored)

Decolorization
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Caption: Mechanism of Laccase assay interference by N-Hydroxyglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154113#n-hydroxyglycine-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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